Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21340504 N-Ethyl-N-heptyl-4-(4-(methylsulfonamido)phenyl)-4-oxobutanamide 100632-58-4 C20H32N2O4S
VC21340536 Normetanephrine hydrochloride 1011-74-1 C9H14ClNO3
VC21345293 5-Chloro-2-hydroxy-2-methoxycarbonyl-1-indanone 144172-24-7 C11H9ClO4
VC21345669 4-Methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylic acid 152628-03-0 C12H14N2O2
VC21340499 Glycinexylidide 18865-38-8 C10H15ClN2O
VC21345660 Hydroxydonepezil 197010-20-1 C24H29NO4
VC21340514 D-Alanyl-L-glutamine 205252-36-4 C8H15N3O4
VC21340540 Darunavir 206361-99-1 C27H37N3O7S
VC21345638 Hydroxy Ebastine 210686-41-2 C32H39NO3
VC21345446 3-Mercaptoisobutyric acid 26473-47-2 C4H8O2S
VC21340408 Levamisole phosphate 32093-35-9 C11H15N2O4PS
VC21340402 Labetalol hydrochloride 32780-64-6 C19H25ClN2O3
VC21345644 Chloroquine hydrochloride 3545-67-3 C18H28Cl3N3
VC21340412 trans-4,5-Dihydrobenzo(a)pyrene-4,5-diol 37571-88-3 C20H14O2
VC21345630 Desmethylazelastine 47491-38-3 C21H22ClN3O
VC21345439 Cenicriviroc 497223-25-3 C41H52N4O4S
VC21340626 5-Hydroxydantrolene 52130-25-3 C14H10N4O6
VC21345655 1-(4-Chlorophenyl)-1-phenylethanol 59767-24-7 C14H13ClO
VC21345677 Anhydro Galantamine 664995-65-7 C17H19NO2
VC21340578 4-(Phenylsulfonyl)aniline 7019-01-4 C12H11NO2S
VC21340583 Gibberellin A95 78259-50-4 C19H22O5
VC21345466 Bis(2-chloroethyl)amine hydrochloride 821-48-7 C4H10Cl3N
VC21345666 Donepezilbenzyl bromide 844694-85-5 C31H36BrNO3
VC21345299 [(2R,3S,4R,5R)-3,4-dihydroxy-5-[6-(2-methylsulfanylethylamino)-2-(3,3,3-trifluoropropylsulfanyl)purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate 847460-53-1 C16H23F3N5O6PS2
VC21340431 Ketotifen N-Oxide 88456-70-6 C19H19NO2S